Cas no 86006-44-2 (3,5-dibromo-2-chloro-4-methylphenol)
86006-44-2 structure
Product Name:3,5-dibromo-2-chloro-4-methylphenol
CAS No:86006-44-2
MF:C7H5Br2ClO
MW:300.374999761581
CID:1843026
PubChem ID:55458
Update Time:2025-04-21
3,5-dibromo-2-chloro-4-methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dibromo-2-chloro-4-methylphenol
- Phenol, 3,5-dibromo-2-chloro-4-methyl-
- DTXSID60235351
- 86006-44-2
-
- Inchi: 1S/C7H5Br2ClO/c1-3-4(8)2-5(11)7(10)6(3)9/h2,11H,1H3
- InChI Key: QHXQIYTZTLCZAL-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1C)Br)O)Cl
Computed Properties
- Exact Mass: 299.83752g/mol
- Monoisotopic Mass: 297.83957g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
3,5-dibromo-2-chloro-4-methylphenol Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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